Cas no 1860593-14-1 (5-(4-Hydroxy-2-methylpyrrolidin-1-yl)furan-2-carbaldehyde)

• Product Name: 5-(4-Hydroxy-2-methylpyrrolidin-1-yl)furan-2-carbaldehyde
• CAS No: 1860593-14-1
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5691450
• PubChem ID: 131185451
• Update Time: 2025-10-31

5-(4-Hydroxy-2-methylpyrrolidin-1-yl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1860593-14-1
• 5-(4-Hydroxy-2-methylpyrrolidin-1-yl)furan-2-carbaldehyde
• EN300-725839
• CID 131185451
• 2-Furancarboxaldehyde, 5-(4-hydroxy-2-methyl-1-pyrrolidinyl)-

• Inchi： 1S/C10H13NO3/c1-7-4-8(13)5-11(7)10-3-2-9(6-12)14-10/h2-3,6-8,13H,4-5H2,1H3
• InChI Key： BCYDBJBPQXWRFG-UHFFFAOYSA-N
• SMILES： OC1CN(C2=CC=C(C=O)O2)C(C)C1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• Boiling Point: 378.1±42.0 °C(Predicted)
• pka: 14.80±0.40(Predicted)

Additional information on 5-(4-Hydroxy-2-methylpyrrolidin-1-yl)furan-2-carbaldehyde

Introduction to 5-(4-Hydroxy-2-methylpyrrolidin-1-yl)furan-2-carbaldehyde (CAS No. 1860593-14-1)

5-(4-Hydroxy-2-methylpyrrolidin-1-yl)furan-2-carbaldehyde is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1860593-14-1, this molecule represents a fusion of pyrrolidine and furan moieties, adorned with functional groups that enhance its potential bioactivity. The presence of both a hydroxy group and an aldehyde (furan-2-carbaldehyde) moiety makes it a versatile scaffold for the development of novel therapeutic agents. This introduction delves into the chemical properties, synthetic pathways, and emerging applications of this compound, emphasizing its relevance in contemporary drug discovery.

The molecular structure of 5-(4-Hydroxy-2-methylpyrrolidin-1-yl)furan-2-carbaldehyde is characterized by a pyrrolidine ring substituted at the 4-position with a hydroxyl group and at the 2-position with a methyl group, linked to a furan ring bearing an aldehyde functionality at the 2-position. This unique arrangement imparts distinct electronic and steric properties, making it an attractive candidate for further chemical manipulation and biological evaluation. The compound’s solubility profile, stability under various conditions, and potential interactions with biological targets are critical factors that influence its utility in pharmaceutical applications.

In recent years, there has been a surge in interest towards heterocyclic compounds due to their prevalence in bioactive natural products and synthetic drugs. Among these, 5-(4-Hydroxy-2-methylpyrrolidin-1-yl)furan-2-carbaldehyde stands out due to its dual functionality, which allows for diverse derivatization strategies. The hydroxyl group can participate in hydrogen bonding or form esters, while the aldehyde group is amenable to condensation reactions or oxidation to carboxylic acids. Such versatility has prompted researchers to explore its potential as an intermediate in the synthesis of more complex molecules.

The synthesis of 5-(4-Hydroxy-2-methylpyrrolidin-1-yl)furan-2-carbaldehyde typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the condensation of 2-methylfuran with a suitable pyrrolidine derivative followed by functionalization at the 4-position. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing the environmental footprint of production. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce the hydroxyl group with high regioselectivity.

From a biological perspective, 5-(4-Hydroxy-2-methylpyrrolidin-1-yl)furan-2-carbaldehyde has shown promise in several preclinical studies as a lead compound for drug development. Its structural features suggest potential activity against various biological targets, including enzymes and receptors implicated in metabolic disorders, inflammation, and cancer. Notably, the hydroxy group enhances solubility while interacting favorably with hydrophobic pockets in protein binding sites. The aldehyde functionality serves as a handle for further derivatization to optimize potency and selectivity.

Recent research has highlighted the compound’s efficacy in inhibiting specific enzymes associated with disease pathways. For example, studies have demonstrated its ability to modulate kinases involved in cell proliferation and survival, making it a candidate for anticancer therapies. Additionally, its interaction with transcription factors has been explored as a potential strategy for treating inflammatory conditions. These findings underscore the importance of 5-(4-Hydroxy-2-methylpyrrolidin-1-yl)furan-2-carbaldehyde as a scaffold for structure-based drug design.

The pharmacokinetic properties of this compound are also under investigation to ensure its suitability for therapeutic applications. Preliminary data suggest favorable absorption, distribution, metabolism, and excretion (ADME) profiles when administered orally or intravenously. However, further studies are needed to assess its long-term stability and potential side effects. Computational modeling techniques have been employed to predict how modifications to the core structure might influence these properties.

The role of computational chemistry in optimizing 5-(4-Hydroxy-2-methylpyrrolidin-1-yl)furan-2-carbaldehyde derivatives cannot be overstated. Molecular docking simulations have helped identify key interactions between the compound and target proteins, guiding rational design of analogs with improved binding affinities. Additionally, quantum mechanical calculations have provided insights into electronic transitions and reactivity patterns, aiding synthetic planning.

Future directions in research may focus on exploring novel synthetic methodologies that enhance scalability while maintaining high purity standards. Green chemistry principles are increasingly being adopted to minimize waste generation during production processes. Furthermore, interdisciplinary collaborations between chemists and biologists will be crucial in translating laboratory findings into clinical applications.

In conclusion,5-(4-Hydroxy - 2 - methylpyrrolidin - 1 - yl) furan - 2 - carbaldehyde (CAS No .1860593 - 14 - 1) represents an exciting opportunity for innovation in pharmaceutical chemistry . Its unique structural features , coupled with promising preclinical data , position it as a valuable building block for developing new therapeutics . As research progresses , this compound is expected to play an increasingly significant role in addressing unmet medical needs across various therapeutic areas .